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Compound of Interest

(3-Chloropyrazin-2-
Compound Name:
yl)methanamine

Cat. No.: B113001

Application Notes and Protocols for (3-
Chloropyrazin-2-yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed Material Safety Data Sheet (MSDS) information, application
notes, and a synthesis protocol for (3-Chloropyrazin-2-yl)methanamine and its hydrochloride
salt. The information is intended to ensure safe handling and proper use of this compound in a
research and development setting.

Material Safety Data Sheet (MSDS) Summary

(3-Chloropyrazin-2-yl)methanamine, particularly in its hydrochloride salt form (CAS No:
939412-86-9), is a chemical intermediate that requires careful handling.[1][2][3] The following
tables summarize the key safety and property data.

Table 1: Hazard ldentification and Classification
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Hazard Class GHS Classification  Signal Word Hazard Statements
o ) H302: Harmful if
Acute Toxicity, Oral Category 4.[3] Warning
swallowed.[2][3][4]
Skin ) H315: Causes skin
) o Category 2.[2] Warning S
Corrosion/Irritation irritation.[2][4]
H318: Causes serious
Serious Eye eye damage.[3] H319:
o Category 1/ 2A.[2][3] Danger )
Damage/Eye Irritation Causes serious eye
irritation.[2][4]
Specific Target Organ Category 3 H335: May cause
Toxicity (Single (Respiratory tract Warning respiratory irritation.[2]
Exposure) irritation).[2] [4]
o ] H312: Harmful in
Acute Toxicity, Dermal  Category 4.[2] Warning ) ]
contact with skin.[2]
Acute Toxicity, ) H332: Harmful if
) Category 4.[2] Warning )
Inhalation inhaled.[2]
Table 2: First Aid Measures
© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/msds/3-chloropyrazin-2-yl-methanamine-hydrochloride_2.pdf
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.chemicalbook.com/msds/3-chloropyrazin-2-yl-methanamine-hydrochloride_2.pdf
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3465084574?context=bbe
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3465084574?context=bbe
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.chemicalbook.com/msds/3-chloropyrazin-2-yl-methanamine-hydrochloride_2.pdf
https://www.chemicalbook.com/msds/3-chloropyrazin-2-yl-methanamine-hydrochloride_2.pdf
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3465084574?context=bbe
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3465084574?context=bbe
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse with water for several
minutes.[3] Remove contact lenses if present
and easy to do. Continue rinsing.[3] Seek

immediate medical attention.[3][5]

Skin Contact

Take off contaminated clothing immediately.[3]
Wash off with soap and plenty of water.[3] If skin

irritation occurs, get medical advice/attention.[5]

Move the person into fresh air.[3] If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor.[3]
Rinse mouth with water. Do not induce vomiting.
) [3] Never give anything by mouth to an
Ingestion

unconscious person. Call a POISON CENTER

or doctor if you feel unwell.[3][5]

Table 3: Handling, Storage, and Physical Properties
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Parameter Information

Avoid contact with skin and eyes.[6] Do not eat,

drink, or smoke when using this product.[3][5]
Safe Handling Use only outdoors or in a well-ventilated area.[5]

Wear protective gloves, clothing, and eye/face

protection.[3][5]

Store in a cool, dry, well-ventilated place.[5]
Keep container tightly closed.[5] Store locked

Storage Conditions o )
up.[5] Recommended storage is in a refrigerator.

[4]

) Solid.[2][4] Appears as a white solid or black
Physical Form ] )
solid (synthesis product).[2][7]

Molecular Formula CsH7CI2Ns (Hydrochloride Salt).[1][8]
Molecular Weight 180.04 g/mol (Hydrochloride Salt).[8]
Incompatibilities None known.[5]

Dispose of contents/container to an authorized
Disposal hazardous or special waste collection point in

accordance with local regulations.[5]

Application Notes

(3-Chloropyrazin-2-yl)methanamine is primarily utilized as a key pharmaceutical
intermediate. Its principal application is in the multi-step synthesis of Acalabrutinib, a potent
and selective Bruton's tyrosine kinase (BTK) inhibitor used in the treatment of certain types of
cancer, such as Mantle Cell Lymphoma.

As a building block, its pyrazine core and reactive amine and chloro- groups allow for its
incorporation into larger, more complex molecular scaffolds. Researchers in medicinal
chemistry and process development utilize this compound for the construction of novel
pharmaceutical agents.

Currently, there is limited publicly available information on the direct biological activity of (3-
Chloropyrazin-2-yl)methanamine itself or its involvement in specific signaling pathways. Its

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


http://www.angenechemical.com/sds/1060814-53-0.pdf
https://www.chemicalbook.com/msds/3-chloropyrazin-2-yl-methanamine-hydrochloride_2.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301313_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301313_msds.pdf
https://www.chemicalbook.com/msds/3-chloropyrazin-2-yl-methanamine-hydrochloride_2.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301313_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301313_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301313_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301313_msds.pdf
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3465084574?context=bbe
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3465084574?context=bbe
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52592935.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloropyrazin-2-yl_methanamine-hydrochloride
https://www.synblock.com/product/939412-86-9.html
https://www.synblock.com/product/939412-86-9.html
https://store.apolloscientific.co.uk/storage/msds/OR301313_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301313_msds.pdf
https://www.benchchem.com/product/b113001?utm_src=pdf-body
https://www.benchchem.com/product/b113001?utm_src=pdf-body
https://www.benchchem.com/product/b113001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

utility is predominantly documented in the context of synthetic chemistry.

Experimental Protocols

The following protocol details the synthesis of (3-Chloropyrazin-2-yl)methanamine
hydrochloride from 3-chloropyrazine-2-carbonitrile.

Objective: To synthesize (3-Chloropyrazin-2-yl)methanamine hydrochloride via the reduction
of a nitrile.

Materials:

3-chloropyrazine-2-carbonitrile (6.00 g, 43.0 mmol)

e Acetic acid (50 mL)

+ Raney Nickel (4.00 g)

e Hydrogen balloon

e Toluene (80 mL total)

e 1N Hydrochloric acid (15 mL)

e Tetrahydrofuran (THF) (30 mL)

o Standard laboratory glassware

« Filtration apparatus

Rotary evaporator
Procedure:

e Reaction Setup: In a suitable reaction vessel, dissolve 3-chloropyrazine-2-carbonitrile (6.00
g) in acetic acid (50 mL).[7]

o Catalyst Addition: Carefully add Raney Nickel (4.00 g) to the solution.[7]
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o Hydrogenation: Secure a hydrogen balloon to the reaction vessel to create a hydrogen
atmosphere.[7]

» Reaction: Allow the reaction to stir at room temperature for 1.5 days.[7]

« Filtration: Upon completion, filter the reaction mixture to remove the Raney Nickel catalyst.
Collect the filtrate.[7]

e Solvent Removal & Acidification:

[¢]

Dry the filtrate, likely by concentration on a rotary evaporator.[7]

[¢]

Add toluene (40 mL) and concentrate the residue by rotary evaporation.[7]

[e]

Add 1IN HCI (15 mL) to the residue.[7]

o

Add toluene (40 mL) again and perform a final rotary evaporation.[7]
 Purification:

o Dissolve the resulting residue in tetrahydrofuran (30 mL).[7]

o Filter the solution to remove any remaining insoluble material.[7]

 Isolation: Concentrate the filtrate to dryness using a rotary evaporator to yield (3-
chloropyrazin-2-yl)methanamine hydrochloride.[7] The described process resulted in a
black solid with a 100% vyield (8.75 g).[7]

Visualized Workflow: Synthesis Protocol

The following diagram illustrates the key stages of the synthesis protocol described above.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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